4-(Ethoxymethyl)piperidin-1-amine

• IUPAC Name: 4-(ethoxymethyl)piperidin-1-amine
• InChI: InChI=1S/C8H18N2O/c1-2-11-7-8-3-5-10(9)6-4-8/h8H,2-7,9H2,1H3
• InChI Key: FHYFGBXZTJPKOT-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCN(CC1)N
• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol

Description

“4-(Ethoxymethyl)piperidin-1-amine” is a compound that belongs to the class of synthetic cathinones. It is also known as N-ethyl-4-methoxymethylpiperidin-1-amine or N-ethyl-4-MeOMpA. Piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state, is a key component of this compound.

Synthesis Analysis

The synthesis of piperidine derivatives, such as “4-(Ethoxymethyl)piperidin-1-amine”, has been a subject of interest in recent scientific literature. Various methods have been developed for the synthesis of substituted piperidines. For instance, a new efficient method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex was developed.

Molecular Structure Analysis

The molecular formula of “4-(Ethoxymethyl)piperidin-1-amine” is C8H18N2O. It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives, including “4-(Ethoxymethyl)piperidin-1-amine”, can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The molecular weight of “4-(Ethoxymethyl)piperidin-1-amine” is 158.24 g/mol. More specific physical and chemical properties of this compound are not available in the retrieved papers.

Scientific Research Applications

Asymmetric Synthesis and Further Elaboration

Piperidine derivatives, obtained from serine and terminal acetylenes through Claisen rearrangement, serve as versatile intermediates for synthesizing a broad range of amines with substituted piperidine units. These compounds are crucial for the development of optically pure piperidines having substituents alpha to nitrogen, showcasing their importance in asymmetric synthesis (Acharya & Clive, 2010).

Synthesis of Natural Products

Piperidine derivatives are key in synthesizing natural products, such as the piperidine alkaloid (−)-pinidinone. The synthesis demonstrates the utility of piperidine-based intermediates in accessing complex natural product frameworks, starting from commercially available precursors (Csatayová et al., 2010).

Amidation Reactions

The microwave-assisted amidation of certain carboxylates with primary aliphatic amines, including piperidine, highlights the importance of these derivatives in facilitating efficient synthesis of carboxamides. This process exemplifies the role of piperidine in enhancing reaction yields through microwave irradiation, indicating its significance in chemical synthesis strategies (Milosevic et al., 2015).

Anticancer Agent Evaluation

Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been synthesized and evaluated as anticancer agents. This research outlines the potential therapeutic applications of piperidine derivatives in developing new anticancer drugs, demonstrating their bioactivity and relevance in medicinal chemistry (Rehman et al., 2018).

Future Directions

Piperidines, including “4-(Ethoxymethyl)piperidin-1-amine”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.